Cas no 1346691-55-1 (2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile)

• Product Name: 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile
• CAS No: 1346691-55-1
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1034423
• PubChem ID: 71302233
• Update Time: 2025-05-22

2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile
• 2-[5-(aminomethyl)pyridin-3-yl]benzonitrile
• 1346691-55-1
• DTXSID40744572
• DB-226639

• Inchi： 1S/C13H11N3/c14-6-10-5-12(9-16-8-10)13-4-2-1-3-11(13)7-15/h1-5,8-9H,6,14H2
• InChI Key： MKPPXUKKSRTVNO-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=C(C=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile

2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile: A Comprehensive Overview

2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile, also known by its CAS number 1346691-55-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule combines the structural features of a pyridine ring and a benzonitrile group, making it a versatile compound with potential applications in drug design and material science. Recent studies have highlighted its unique properties, particularly in the context of bioactivity and synthetic versatility.

The molecular structure of 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile consists of a pyridine ring substituted at the 3-position with a benzonitrile group and at the 5-position with an aminomethyl group. This arrangement creates a molecule with both aromatic and functional groups, which can be exploited in various chemical reactions. The presence of the benzonitrile group introduces electron-withdrawing effects, while the aminomethyl group provides nucleophilic sites for further modification. These features make the compound an attractive starting material for synthesizing more complex molecules.

Recent research has focused on the potential of 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile as a precursor in medicinal chemistry. For instance, studies have demonstrated its ability to act as a scaffold for constructing bioactive compounds, such as kinase inhibitors and GPCR modulators. The compound's ability to undergo various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, has been extensively explored. These reactions enable the incorporation of diverse functional groups, thereby expanding the range of potential applications.

In addition to its role in drug discovery, 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile has shown promise in materials science. Its aromatic system and functional groups make it suitable for use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent studies have highlighted its ability to form stable MOFs with high surface areas, which could be utilized in gas storage and catalysis applications.

The synthesis of 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile typically involves multi-step processes that combine nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and selectivity. For example, the use of palladium catalysts in cross-coupling reactions has been shown to significantly improve reaction efficiency.

In terms of biological activity, 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile has been tested in various assays to evaluate its potential as an anticancer agent. Initial results suggest that the compound exhibits moderate cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. Further studies are underway to investigate its mechanism of action and to optimize its pharmacokinetic properties.

The development of novel synthetic routes for 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile continues to be an active area of research. Scientists are exploring alternative methods that could reduce production costs and improve scalability. For instance, flow chemistry techniques have been proposed as a means to streamline the synthesis process, enabling continuous production on an industrial scale.

In conclusion, 2-(5-(Aminomethyl)pyridin-3-yl)benzonitrile, CAS number 1346691-55-1, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and chemical processes. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.